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For Researchers, Scientists, and Drug Development Professionals

Introduction
Titanium(IV) bromide (TiBr₄), also known as titanium tetrabromide, is an inorganic compound

with the chemical formula TiBr₄. It is a diamagnetic, orange-to-brown crystalline solid at room

temperature and is the most volatile of the transition metal bromides.[1][2] As a d⁰ transition

metal halide, TiBr₄ exhibits strong Lewis acidity, making it a versatile reagent and catalyst in

various chemical transformations.[2] Its high solubility in nonpolar organic solvents further

enhances its utility in organic synthesis and materials science.[2] This technical guide provides

an in-depth overview of the physical and chemical properties of Titanium(IV) bromide,

including detailed experimental protocols for its synthesis and key reactions, presented to aid

researchers and professionals in its effective application.

Physical Properties
Titanium(IV) bromide is a hygroscopic, orange-to-brown crystalline solid.[3] Key physical

properties are summarized in the table below.
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Property Value Reference(s)

Molecular Formula TiBr₄ [4]

Molar Mass 367.48 g/mol [3]

Appearance Orange-brown crystalline solid [1]

Melting Point
38-40 °C (100.4-104 °F;

311.15-313.15 K)
[3][5]

Boiling Point
230-234 °C (446-453.2 °F;

503.15-507.15 K)
[3][6]

Density 3.25 g/cm³ at 25 °C [1][5]

Crystal Structure Cubic [3]

Space Group Pa3 [3]

Coordination Geometry Tetrahedral [3][6]

Dipole Moment 0 D [3]

Solubility

Soluble in chlorocarbons,

benzene, diethyl ether,

ethanol.[3][7] Reacts with

water.[7]

Chemical Properties
Titanium(IV) bromide is characterized by its strong Lewis acidity and its reactivity towards

water and other nucleophiles.

Lewis Acidity
As a d⁰ transition metal halide, TiBr₄ is a potent Lewis acid, readily forming adducts with a

variety of Lewis bases such as ethers, amines, and phosphines.[1] For example, it reacts with

tetrahydrofuran (THF) to form the adduct TiBr₄(THF)₂.[2] This property is the basis for its use as

a catalyst in numerous organic reactions.

Hydrolysis
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Titanium(IV) bromide reacts vigorously and rapidly with water, hydrolyzing to produce

hydrogen bromide (HBr) and titanium oxides or oxybromides.[3][7] This reaction is highly

exothermic and releases corrosive HBr gas, necessitating careful handling in a moisture-free

environment.[3]

Redox Reactions
Titanium(IV) bromide can be reduced by strong reducing agents to form lower oxidation state

titanium compounds. For instance, reduction with hydrogen can produce titanium(III) bromide.

[7]

Ligand Exchange Reactions
TiBr₄ undergoes rapid redistribution reactions with other titanium tetrahalides. For example,

mixing TiBr₄ and TiCl₄ results in a statistical mixture of mixed halides, TiBrₓCl₄₋ₓ.[2]

Experimental Protocols
Synthesis of Titanium(IV) Bromide
Titanium(IV) bromide can be synthesized by the direct reaction of titanium metal with bromine

gas at elevated temperatures.[1]

Materials:

Titanium metal (sponge or powder)

Bromine (liquid)

Inert gas (e.g., Argon or Nitrogen)

Tube furnace

Quartz reaction tube

Gas washing bottles

Cold trap (e.g., dry ice/acetone bath)
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Procedure:

A quartz tube is placed in a tube furnace.

A known quantity of titanium metal is placed in the center of the quartz tube.

The system is purged with an inert gas to remove air and moisture.

Liquid bromine is placed in a gas washing bottle and gently heated to produce bromine

vapor.

A stream of inert gas is passed through the bromine to carry the vapor into the reaction tube.

The tube furnace is heated to 300-400 °C to initiate the reaction between titanium and

bromine vapor.

The volatile TiBr₄ product sublimes and is collected in a cooler part of the apparatus or in a

cold trap.

The product is purified by sublimation under reduced pressure.

A schematic for the synthesis of Titanium(IV) Bromide is provided below.
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Reactants

Reaction Conditions
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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